Cas no 7707-60-0 (1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-phenyl-)
7707-60-0 structure
Product Name:1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-phenyl-
CAS No:7707-60-0
MF:C20H20N6
MW:344.413002967834
CID:536817
PubChem ID:599094
Update Time:2025-04-19
1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-phenyl-5-[4-(3-phenyl-1H-1,2,4-triazol-5-yl)butyl]-1H-1,2,4-triazole
- MBTWBNYCECEIAW-UHFFFAOYSA-N
- DTXSID70344741
- 7707-60-0
- 5-Phenyl-3-[4-(5-phenyl-1H-1,2,4-triazol-3-yl)butyl]-1H-1,2,4-triazole #
- 1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-phenyl-
-
- Inchi: 1S/C20H20N6/c1-3-9-15(10-4-1)19-21-17(23-25-19)13-7-8-14-18-22-20(26-24-18)16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2,(H,21,23,25)(H,22,24,26)
- InChI Key: MBTWBNYCECEIAW-UHFFFAOYSA-N
- SMILES: N1C(CCCCC2=NC(C3C=CC=CC=3)=NN2)=NC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 344.1752
- Monoisotopic Mass: 344.17494466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 83.14
1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-phenyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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